Cas no 941907-59-1 (N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide)

• Product Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide
• CAS No: 941907-59-1
• MF: C₂₀H₁₈N₂O₃S₂
• MW: 398.498522281647
• CID: 5505941
• Update Time: 2025-06-08

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide

• Inchi： 1S/C20H18N2O3S2/c1-13(23)19-18(14-6-4-3-5-7-14)22-20(27-19)21-17(24)12-26-16-10-8-15(25-2)9-11-16/h3-11H,12H2,1-2H3,(H,21,22,24)
• InChI Key： XSSYAQPXHQRNRS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC=C2)=C(C(C)=O)S1)(=O)CSC1=CC=C(OC)C=C1

Additional information on N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide

Introduction to N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide (CAS No. 941907-59-1)

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 941907-59-1, represents a convergence of heterocyclic chemistry and sulfonamide pharmacophores, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide incorporates a thiazole ring system, which is well-documented for its biological activity and versatility in medicinal chemistry. The thiazole core is a key pharmacophore in numerous therapeutic agents, exhibiting properties that make it suitable for targeting various biological pathways. Specifically, the presence of an acetyl group at the 5-position and a phenyl ring at the 4-position of the thiazole ring enhances the compound's potential to interact with biological targets.

In addition to the thiazole moiety, the compound features a sulfonamide group at the 2-position, which is another critical pharmacophore known for its ability to modulate enzyme activity and receptor binding. The sulfonamide group is particularly noteworthy for its role in enhancing drug solubility and bioavailability, which are crucial factors in pharmaceutical development. The combination of these structural elements suggests that N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide may exhibit multifaceted biological activities, making it a valuable scaffold for further medicinal chemistry investigations.

The synthesis of N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The precise arrangement of atoms in this compound is achieved through careful control of reaction conditions and reagent selection. This level of synthetic precision is essential for ensuring the purity and stability of the final product, which are critical for subsequent biological evaluation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-2-(4-methoxyphenyl)sulfanylacetamide with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes and receptors involved in inflammatory pathways. These interactions are consistent with the known biological effects of thiazole derivatives and sulfonamides, suggesting that N-(5-acetyl-4-phenyl-1,3-thiazol-2-y)l)-2-(4-methoxyphenyl)sulfanylacetamide may have therapeutic potential in areas such as immunomodulation and anti-inflammatory treatment.

The role of sulfonamides as bioactive molecules has been extensively studied in recent years. Sulfonamides are known for their ability to inhibit bacterial growth by acting as competitive inhibitors of dihydropteroate synthase (DHPS). However, their applications extend beyond antimicrobial agents; sulfonamides have also been explored as treatments for diabetes, cancer, and other chronic diseases. The incorporation of a sulfonamide group into N-(5-acetyl-benzothien]-2-y)l)-2-(4-methoxyphenyl)$sulfonyl$acetamide highlights its potential as a versatile pharmacological tool.

The phenolic moiety present at the 4-position of the thiazole ring adds another layer of complexity to this compound's structure. Phenols are well-known for their antioxidant properties and their ability to modulate inflammatory responses. In particular, compounds containing phenolic groups have been shown to inhibit lipoxygenase enzymes, which play a key role in the production of pro-inflammatory mediators such as leukotrienes. This suggests that N-(5-acetyl-benzothien]-2-y)l)-2-(4-methoxyphenyl)$sulfonyl$acetamide may have anti-inflammatory effects by interfering with these enzymatic pathways.

In conclusion, N-(5-acetyl-benzothien]-2-y)l)-2-(4-methoxypheny$b$sulfonyl$)acetamide (CAS No. 941907-$59$b$l) is a structurally complex compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and sulfonamide pharmacophores positions it as a promising candidate for further exploration in drug discovery. The recent advancements in computational chemistry and molecular biology provide powerful tools for investigating its biological activity and therapeutic potential. As research continues to uncover new applications for thiazole derivatives and sulfonamides, compounds like N-(5-acetyl-benzothien]-2-y)l)-$sulfonyl$)acetamide are likely to play an increasingly important role in developing novel therapeutic agents.